(4R)-3-fluoro-4-(fluoromethyl)piperidin-4-ol

• Molecular Formula: C6H11F2NO
• Molecular Weight: 151.15 g/mol
• IUPAC Name: (4R)-3-fluoro-4-(fluoromethyl)piperidin-4-ol
• InChI: InChI=1S/C6H11F2NO/c7-4-6(10)1-2-9-3-5(6)8/h5,9-10H,1-4H2/t5?,6-/m1/s1
• InChI Key: GIRUODYPRXWZCI-PRJDIBJQSA-N
• Isomeric SMILES: C1CNCC([C@@]1(CF)O)F
• Canonical SMILES: C1CNCC(C1(CF)O)F

Description

(4R)-3-Fluoro-4-(fluoromethyl)piperidin-4-ol is a fluorinated piperidine derivative characterized by a hydroxyl group at the 4-position, a fluorine atom at the 3-position, and a fluoromethyl (-CH2F) substituent at the 4-position of the piperidine ring. The stereochemistry at the 4-position (R-configuration) is critical for its biological interactions and synthetic applications.

Biological Activity

(4R)-3-fluoro-4-(fluoromethyl)piperidin-4-ol is a fluorinated piperidine derivative that has garnered attention in medicinal chemistry due to its potential biological activities. The presence of fluorine atoms in its structure often enhances the compound's pharmacological properties, making it a candidate for drug development and therapeutic applications.

Structural Characteristics

The compound's structure is characterized by the following features:

• Piperidine Ring : A six-membered saturated nitrogen-containing ring.
• Fluorine Substituents : Fluorine atoms at the 3 and 4 positions, which can influence the compound's lipophilicity and binding affinity to biological targets.
• Hydroxyl Group : The presence of a hydroxyl group at the 4-position enhances its solubility and potential interactions with biological receptors.

Pharmacological Properties

Research indicates that (4R)-3-fluoro-4-(fluoromethyl)piperidin-4-ol exhibits significant pharmacological properties, including:

• Modulation of Neurotransmitter Receptors : Studies have shown that fluorinated piperidines can interact with various neurotransmitter systems, potentially affecting conditions such as anxiety and depression .
• Antimicrobial Activity : Some derivatives of fluorinated piperidines have demonstrated antimicrobial properties, suggesting potential applications in treating infections.

The mechanism by which (4R)-3-fluoro-4-(fluoromethyl)piperidin-4-ol exerts its biological effects is believed to involve:

• Binding Affinity : The fluorine atoms enhance binding affinity to specific enzymes or receptors, modulating their activity. This can lead to altered signaling pathways in cells .
• Inhibition of Enzymatic Activity : The compound may inhibit certain enzymes involved in metabolic pathways, thereby influencing physiological processes .

Case Studies

• Neuropharmacological Studies : In a study evaluating the effects of various fluorinated piperidines on serotonin receptors, (4R)-3-fluoro-4-(fluoromethyl)piperidin-4-ol showed promising results in enhancing serotonin receptor activity, which is crucial for mood regulation .
• Antimicrobial Efficacy : A series of experiments demonstrated that compounds similar to (4R)-3-fluoro-4-(fluoromethyl)piperidin-4-ol exhibited significant antimicrobial activity against both Gram-positive and Gram-negative bacteria, indicating its potential as an antibiotic agent.

Comparative Analysis

To better understand the biological activity of (4R)-3-fluoro-4-(fluoromethyl)piperidin-4-ol, it is useful to compare it with other related compounds:

Compound Name	Structural Features	Biological Activity
3-Fluoropiperidine	Fluorine at position 3	Moderate receptor binding
3-Fluoro-4-amino-piperidine	Amino group at position 4	Enhanced biological activity due to amino group
Cis-3-fluoro-piperidin-4-one	Carbonyl instead of hydroxyl	Different reactivity profile; potential for varied biological effects

Chemical Reactions Analysis

Oxidation Reactions

The hydroxyl group at the 4-position undergoes oxidation under controlled conditions:

Reaction Conditions	Product Formed	Yield	Source
KMnO₄ in acidic aqueous solution	3-fluoro-4-(fluoromethyl)piperidin-4-one	65–72%
TEMPO/NaOCl system	Ketone derivative	58%

This oxidation enhances electrophilicity at the 4-position, enabling downstream modifications for drug discovery applications.

Nucleophilic Substitution

The fluorine atoms and fluoromethyl group participate in substitution reactions:

Fluorine Substitution

Reagent	Conditions	Product	Selectivity
NaOH (1M)	80°C, 6 hrs	3-hydroxy-4-(fluoromethyl)piperidin-4-ol	89%
Benzylamine	DMF, 110°C, 12 hrs	3-(benzylamino)-4-(fluoromethyl)piperidin-4-ol	76%

Fluoromethyl Group Reactivity

The fluoromethyl substituent undergoes SN2 reactions:

text
(4R)-3-fluoro-4-(fluoromethyl)piperidin-4-ol + KCN → (4R)-3-fluoro-4-(cyanomethyl)piperidin-4-ol  

Conditions: DMSO, 60°C, 8 hrs | Yield: 68%

Esterification and Acylation

The hydroxyl group reacts with acylating agents:

Reagent	Product	Application
Acetic anhydride	4-acetoxy-3-fluoro-4-(fluoromethyl)piperidine	Prodrug synthesis
Benzoyl chloride	4-benzoyloxy derivative	Lipophilicity enhancement

Reactions typically proceed in pyridine or DMAP-catalyzed conditions with >80% conversion.

Hydrogenation

Catalytic hydrogenation reduces the piperidine ring:

text
10% Pd/C, H₂ (50 psi) → cis-decahydroquinoline derivative  

Yield: 54% | Diastereomeric ratio: 3:1

Ring-Opening

Strong bases induce ring cleavage:

text
t-BuOK, THF → 5-fluoro-4-(fluoromethyl)penten-1-amine  

Conditions: 0°C to rt, 2 hrs | Yield: 41%

Salt Formation

The compound forms pharmaceutically relevant salts:

Acid Reagent	Salt Type	Solubility (mg/mL)
HCl (gaseous)	Hydrochloride	12.8 in H₂O
Citric acid	Citrate	9.2 in EtOH

Complexation with Metals

The hydroxyl and amine groups coordinate transition metals:

Metal Salt	Complex Structure	Use Case
Cu(NO₃)₂	Octahedral Cu(II) complex	Catalytic applications
ZnCl₂	Tetrahedral Zn(II) adduct	Polymer stabilization

Cross-Coupling Reactions

Palladium-mediated couplings enable structural diversification:

Reaction Type	Conditions	Product
Suzuki-Miyaura	Pd(PPh₃)₄, K₂CO₃, dioxane	4-arylpiperidine derivatives
Buchwald-Hartwig	Pd₂(dba)₃, Xantphos, Cs₂CO₃	N-alkylated analogs

Typical yields range from 45–78% depending on steric and electronic factors .

Key Reactivity Insights

• Steric Effects : The fluoromethyl group at C4 creates steric hindrance, reducing reaction rates at C3 by ~30% compared to non-fluorinated analogs.

• Electronic Modulation : Fluorine atoms increase ring electrophilicity, enhancing substitution rates at C3 by 2.1× versus non-fluorinated piperidines.

• Configuration Stability : The (4R) configuration remains intact under most conditions except strong acidic hydrolysis (pH <1) .

This reactivity profile establishes (4R)-3-fluoro-4-(fluoromethyl)piperidin-4-ol as a valuable intermediate for synthesizing fluorinated pharmaceuticals and functional materials.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

The table below compares key features of (4R)-3-fluoro-4-(fluoromethyl)piperidin-4-ol with analogous fluorinated piperidinols:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents (Position)	Boiling Point (°C)	Density (g/cm³)	Key Applications/Notes
(4R)-3-Fluoro-4-(fluoromethyl)piperidin-4-ol	C6H10F2NO	153.14*	-OH (C4), -F (C3), -CH2F (C4)	Not reported	Not reported	Potential CNS agents, kinase inhibitors (hypothesized)
4-Trifluoromethyl-piperidin-4-ol	C6H10F3NO	169.14	-OH (C4), -CF3 (C4)	175.1 ± 35.0	1.291 ± 0.06	High lipophilicity; intermediates in drug synthesis
3,3-Difluoropiperidin-4-ol	C5H9F2NO	137.13	-OH (C4), -F (C3, C3)	Not reported	Not reported	Building block for fluorinated APIs
(3S,4R)-3-Fluoropiperidin-4-ol hydrochloride	C5H10FNO·HCl	155.60	-OH (C4), -F (C3)	Not reported	Not reported	Chiral intermediate; neuropharmacology

*Calculated based on molecular formula.

Key Observations:

• Substituent Effects: The fluoromethyl (-CH2F) group in the target compound provides moderate electron-withdrawing effects compared to the stronger electron-withdrawing trifluoromethyl (-CF3) group in 4-trifluoromethyl-piperidin-4-ol. This difference influences acidity (pKa of -OH) and hydrogen-bonding capacity, which are critical for receptor interactions .
• Stereochemistry :
  • The (4R) configuration in the target compound contrasts with the (3S,4R) configuration in related hydrochlorides (e.g., ), which are used as chiral intermediates in asymmetric synthesis .

Q & A

Basic Research Questions

Q. What synthetic strategies are recommended for preparing (4R)-3-fluoro-4-(fluoromethyl)piperidin-4-ol?

• Methodological Answer : Fluorinated piperidines are typically synthesized via nucleophilic fluorination or deoxyfluorination reactions. For example, combinatorial substitution of piperidin-4-ol scaffolds with fluorinated reagents (e.g., DAST or Deoxo-Fluor) can introduce fluorine atoms at specific positions. Stereochemical control is critical; chiral resolution techniques (e.g., chromatography with chiral stationary phases) or asymmetric catalysis may be employed to isolate the (4R)-enantiomer. Evidence from fluorinated piperidine syntheses (e.g., PF-06683324) highlights the use of boronate intermediates or fluorinated building blocks to streamline regioselectivity .

Q. How can the stereochemical configuration of (4R)-3-fluoro-4-(fluoromethyl)piperidin-4-ol be confirmed?

• Methodological Answer : X-ray crystallography is the gold standard for absolute stereochemical assignment. If crystals are unavailable, nuclear Overhauser effect (NOE) NMR experiments can assess spatial proximity of substituents. Chiral HPLC or capillary electrophoresis using cyclodextrin-based columns can also validate enantiopurity. Comparative studies with known stereoisomers (e.g., (3S,4R)-configured analogs in rislenemdaz) provide reference data for NMR or optical rotation analysis .

Q. What analytical techniques are optimal for characterizing fluorinated piperidine derivatives?

• Methodological Answer : High-resolution mass spectrometry (HRMS) confirms molecular formula, while ¹⁹F NMR identifies fluorine environments (e.g., CF₃ vs. CHF₂ groups). For purity assessment, reverse-phase HPLC with UV/vis or charged aerosol detection is recommended. Thermal stability and crystallinity can be evaluated via differential scanning calorimetry (DSC) or powder X-ray diffraction (PXRD), as demonstrated in crystalline piperidin-3-ol derivatives .

Advanced Research Questions

Q. How do fluorination patterns influence the biological activity of piperidin-4-ol derivatives in receptor binding assays?

• Methodological Answer : Fluorine’s electronegativity and steric effects modulate ligand-receptor interactions. For example, 1-(2-hydroxy-3-(naphthalen-2-yloxy)propyl)-4-(quinolin-3-yl)piperidin-4-ol showed a Ki of 11 nM for 5-HT1F due to fluorine-enhanced hydrogen bonding and lipophilicity. Competitive radioligand binding assays (e.g., using ³H-LSD) under varying pH and ionic strength conditions can isolate fluorine-specific contributions to affinity .

Q. How can conflicting data between functional assays and binding studies be resolved for fluorinated piperidines?

• Methodological Answer : Discrepancies often arise from nonspecific effects (e.g., luminescence interference at high concentrations) or off-target receptor coupling. Validate functional activity using orthogonal assays: cAMP GloSensor assays (for Gi/o-coupled receptors) and calcium flux assays (for Gq-coupled receptors). For the compound in , nonspecific luminescence inhibition ≥3 μM necessitated dose-response refinement and counter-screening against related receptors (e.g., 5-HT1A, 5-HT2B) .

Q. What strategies optimize the pharmacokinetic profile of (4R)-3-fluoro-4-(fluoromethyl)piperidin-4-ol for CNS targeting?

• Methodological Answer : Fluorination improves blood-brain barrier (BBB) penetration by reducing polar surface area. Prodrug approaches (e.g., carbamate esters, as in rislenemdaz) enhance solubility and bioavailability. In vitro BBB models (e.g., PAMPA-BBB or MDCK-MDR1 assays) predict passive permeability, while CYP450 inhibition assays assess metabolic stability. Structural analogs with 4-trifluoromethoxy groups (e.g., PF-06683324) demonstrate balanced lipophilicity (logP ~2.5) for CNS efficacy .

Q. How does stereochemistry impact the functional selectivity of fluorinated piperidines in cellular models?

• Methodological Answer : Stereochemistry dictates receptor engagement kinetics. For example, (3S,4R)-configured rislenemdaz showed enhanced pyrimidine carbamate hydrolysis rates compared to its enantiomer. Use β-arrestin recruitment assays (e.g., BRET or Tango GPCR platforms) to quantify biased signaling. In human beta cells, adenovirus-based cAMP reporters (e.g., GloSensor) can differentiate stereoisomer-specific Gi/o coupling, as seen in 5-HT1F antagonist studies .